Cas no 1421601-91-3 (2-(Difluoromethyl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(Difluoromethyl)cyclopentane-1-carboxylic acid
• CAS No: 1421601-91-3
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 4597833
• PubChem ID: 71756476
• Update Time: 2025-09-24

2-(Difluoromethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)cyclopentane-1-carboxylic acid
• 2-(Difluoromethyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C7H10F2O2/c8-6(9)4-2-1-3-5(4)7(10)11/h4-6H,1-3H2,(H,10,11)
• InChI Key： HKXJEPKUQKEYDN-UHFFFAOYSA-N
• SMILES： FC(C1CCCC1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 244.1±15.0 °C at 760 mmHg
• Flash Point: 101.4±20.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(Difluoromethyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Difluoromethyl)cyclopentane-1-carboxylic acid

2-(Difluoromethyl)cyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound 2-(Difluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1421601-91-3) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of fluorinated cycloalkanoic acids, which have gained considerable attention due to their unique chemical properties and biological activities. The presence of the difluoromethyl group attached to the cyclopentane ring introduces intriguing electronic and steric effects, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The cyclopentane ring in this molecule provides a rigid framework, which can be advantageous in designing molecules with specific conformational preferences. Additionally, the carboxylic acid group at position 1 offers opportunities for further functionalization, enabling the creation of derivatives with diverse biological activities.

One of the most promising applications of 2-(Difluoromethyl)cyclopentane-1-carboxylic acid lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including inhibitors for various enzymes and receptors. For instance, recent work has demonstrated that derivatives of this compound can act as potent inhibitors of histone deacetylases (HDACs), which are targets for cancer therapy. The fluorinated methyl group plays a critical role in enhancing the binding affinity of these derivatives to their target proteins.

In addition to its role in drug discovery, this compound has also been investigated for its potential in agrochemicals. Fluorinated compounds are known to exhibit improved stability under environmental conditions, making them ideal candidates for pesticides and herbicides. Studies have shown that certain derivatives of 2-(Difluoromethyl)cyclopentane-1-carboxylic acid possess significant activity against plant pathogens, suggesting their potential use in crop protection.

The synthesis of 2-(Difluoromethyl)cyclopentane-1-carboxylic acid involves a multi-step process that combines organic synthesis techniques with fluorination strategies. One common approach involves the alkylation of cyclopentanecarboxylic acid with a difluoromethylating agent, followed by purification steps to obtain the final product. Researchers have optimized these methods to improve yield and purity, ensuring that the compound is readily available for further studies.

From a structural perspective, the molecule's geometry is influenced by the electronic effects of the fluorine atoms and the rigidity of the cyclopentane ring. Computational studies have revealed that the difluoromethyl group induces specific conformational changes in the molecule, which can be exploited in designing bioactive compounds. These insights have been instrumental in guiding medicinal chemists toward more efficient drug design strategies.

Moreover, the environmental impact of 2-(Difluoromethyl)cyclopentane-1-carboxylic acid has been a topic of interest. Fluorinated compounds are generally considered stable under environmental conditions; however, their degradation pathways need to be thoroughly investigated to ensure minimal ecological impact. Preliminary studies suggest that this compound undergoes slow degradation under aerobic conditions, but further research is required to understand its long-term effects on ecosystems.

In conclusion, 2-(Difluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1421601-91-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool for researchers aiming to develop innovative solutions in medicine and agriculture. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific and industrial advancements.